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Compound of Interest
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Cat. No.: B8086171 Get Quote

Introduction

Naproxen, a prominent member of the non-steroidal anti-inflammatory drug (NSAID) class, has

been a mainstay in pain and inflammation management for decades. This technical guide

provides an in-depth exploration of the history of its discovery and the evolution of its chemical

synthesis. Tailored for researchers, scientists, and drug development professionals, this

document details the pivotal moments in naproxen's development, outlines key experimental

protocols for its synthesis, presents quantitative data for comparative analysis, and illustrates

crucial pathways and workflows through detailed diagrams.

A Legacy of Innovation: The History of Naproxen's
Discovery
Naproxen was first synthesized and patented by Syntex Corporation, a pharmaceutical

company with a rich history in steroid chemistry. The development of naproxen was a

significant step in the search for potent and well-tolerated NSAIDs.

Key Milestones:

1967: The initial patent for naproxen is filed by Syntex.[1]

1968: The preparation of racemic naproxen is first reported in a patent awarded to Syntex.[2]
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1970: The synthesis of naproxen is further detailed in a scientific publication by Harrison and

colleagues from the Syntex Institute of Organic Chemistry and Biological Sciences.[3]

1976: Naproxen is first marketed by Syntex as a prescription drug under the brand name

Naprosyn.[1]

1980: The sodium salt, naproxen sodium, is introduced under the brand name Anaprox.[1]

1994: The U.S. Food and Drug Administration (FDA) approves naproxen for over-the-counter

(OTC) use, making it widely accessible to the public.[1]
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Discovery and Commercialization Timeline of Naproxen
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Naproxen's Mechanism of Action
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Asymmetric Synthesis of (S)-Naproxen Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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